Cas no 1233526-43-6 (3-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)butanenitrile)

• Product Name: 3-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)butanenitrile
• CAS No: 1233526-43-6
• MF: C₁₃H₂₀BN₃O₂
• MW: 261.127802848816
• CID: 2186344
• PubChem ID: 59402310
• Update Time: 2025-08-05

3-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)butanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1h-pyrazol-1-yl)butanenitrile
• 3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]butanenitrile
• BHJBHDQBSZPTES-UHFFFAOYSA-N
• E81056
• Ethanone,1-[(2r,6r)-6-ethyl-3,6-dihydro-5-methyl-2H-pyran-2-yl ]-
• 393530-60-4
• 1233526-43-6
• DB-264878
• 3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]butanenitrile
• CS-0085609
• DB-282759
• SCHEMBL2517682
• 3-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)butanenitrile

• Inchi： 1S/C13H20BN3O2/c1-10(6-7-15)17-9-11(8-16-17)14-18-12(2,3)13(4,5)19-14/h8-10H,6H2,1-5H3
• InChI Key： BHJBHDQBSZPTES-UHFFFAOYSA-N
• SMILES： O1B(C2C=NN(C(C)CC#N)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 261.1648571g/mol
• Monoisotopic Mass: 261.1648571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.1